Cas no 1314929-15-1 (Methyl 3-fluoro-2-methylbenzoylformate)

• Product Name: Methyl 3-fluoro-2-methylbenzoylformate
• CAS No: 1314929-15-1
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• MDL: MFCD11617629
• CID: 5207636
• Update Time: 2026-03-06

Methyl 3-fluoro-2-methylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-fluoro-2-methylphenyl)-2-oxoacetate
• Methyl 3-fluoro-2-methylbenzoylformate
• methyl2-(3-fluoro-2-methylphenyl)-2-oxoacetate

• MDL： MFCD11617629
• Inchi： 1S/C10H9FO3/c1-6-7(4-3-5-8(6)11)9(12)10(13)14-2/h3-5H,1-2H3
• InChI Key： ADTWWAJESRIOTI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(C(=O)OC)=O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Methyl 3-fluoro-2-methylbenzoylformate

Methyl 3-fluoro-2-methylbenzoylformate (CAS No. 1314929-15-1): An Overview of Its Properties and Applications

Methyl 3-fluoro-2-methylbenzoylformate (CAS No. 1314929-15-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzoyl group and a formate ester moiety. The combination of these functional groups endows Methyl 3-fluoro-2-methylbenzoylformate with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The chemical structure of Methyl 3-fluoro-2-methylbenzoylformate can be represented as C₁₀H₉F₁O₃. The presence of the fluorine atom in the aromatic ring imparts significant electronic and steric effects, which can influence the reactivity and selectivity of the compound in different chemical reactions. Additionally, the formate ester group provides a versatile handle for further functionalization, making Methyl 3-fluoro-2-methylbenzoylformate an attractive starting material for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research due to their potential to enhance the pharmacological properties of drugs. Fluorine atoms can improve the metabolic stability, lipophilicity, and binding affinity of drug molecules, thereby enhancing their therapeutic efficacy. Methyl 3-fluoro-2-methylbenzoylformate serves as an excellent building block for the synthesis of such fluorinated pharmaceuticals. For instance, it has been utilized in the development of novel anti-inflammatory agents and anticancer drugs.

Beyond its applications in pharmaceutical research, Methyl 3-fluoro-2-methylbenzoylformate has also found utility in materials science. The unique electronic properties of fluorine-substituted aromatic compounds make them suitable for use in the synthesis of advanced materials such as polymers and coatings. These materials often exhibit improved thermal stability, mechanical strength, and chemical resistance, making them valuable for various industrial applications.

The synthesis of Methyl 3-fluoro-2-methylbenzoylformate typically involves a multi-step process that begins with the preparation of the corresponding carboxylic acid or acid chloride. One common approach is to react 3-fluoro-2-methylbenzoic acid with methanol in the presence of an acid catalyst to form the methyl ester. Subsequent treatment with formic acid or formylating agents can then introduce the formate ester group. The reaction conditions and choice of reagents are critical for achieving high yields and purity levels.

The physical properties of Methyl 3-fluoro-2-methylbenzoylformate have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound, which is essential for ensuring its suitability for specific applications.

In terms of safety and handling, it is important to note that while Methyl 3-fluoro-2-methylbenzoylformate is not classified as a hazardous material under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when working with this compound.

The environmental impact of Methyl 3-fluoro-2-methylbenzoylformate is another important consideration. Fluorinated compounds can persist in the environment for extended periods due to their high stability. Therefore, it is crucial to implement proper waste management practices to minimize any potential environmental risks associated with their use.

In conclusion, Methyl 3-fluoro-2-methylbenzoylformate (CAS No. 1314929-15-1) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an invaluable intermediate for the development of advanced materials and pharmaceuticals. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.